Ammonium

• IUPAC Name: azanium
• InChI: InChI=1S/H3N/h1H3/p+1
• InChI Key: QGZKDVFQNNGYKY-UHFFFAOYSA-O
• Canonical SMILES: [NH4+]
• Molecular Formula: H4N+
• DSSTOX Substance ID: DTXSID5043974
• Molecular Weight: 18.039 g/mol
• Solubility: 10.2 mg/mL at 20 °C
• CAS No.: 14798-03-9, 15194-15-7, 92075-50-8

Description

Ammonium ion is a polyatomic cation with the chemical formula NH₄⁺. It is formed by the protonation of ammonia (NH₃), where a hydrogen ion (H⁺) is added to ammonia. This ion is a key player in various biological and chemical processes and is commonly found in many compounds, including this compound salts .

Preparation Methods

Synthetic Routes and Reaction Conditions

Ammonium ion can be synthesized through the reaction of ammonia with acids. For example, when ammonia reacts with hydrochloric acid, this compound chloride is formed: [ \text{NH}_3 + \text{HCl} \rightarrow \text{NH}_4\text{Cl} ]

Industrial Production Methods

Industrially, this compound ion is produced by combining ammonia with hydrogen chloride gas or hydrochloric acid in aqueous solutions. This method is widely used to produce this compound chloride, which is a common this compound salt .

Chemical Reactions Analysis

Types of Reactions

Ammonium ion undergoes various chemical reactions, including:

Oxidation: this compound ion can be oxidized to form nitrogen gas and water.

Reduction: It can be reduced to form ammonia.

Substitution: this compound ion can participate in substitution reactions to form different this compound salts.

Common Reagents and Conditions

Oxidation: In the presence of strong oxidizing agents like potassium permanganate, this compound ion can be oxidized.

Reduction: Reducing agents such as lithium aluminum hydride can reduce this compound ion to ammonia.

Substitution: this compound ion reacts with various acids to form corresponding this compound salts.

Major Products

Oxidation: Nitrogen gas and water.

Reduction: Ammonia.

Substitution: This compound salts like this compound chloride, this compound sulfate, etc.

Scientific Research Applications

Agricultural Applications

Fertilizers : Approximately 80% of the ammonia produced globally is utilized in the manufacture of fertilizers. Ammonium sulfate and this compound nitrate are common fertilizers that provide essential nitrogen to plants, promoting growth and enhancing crop yields .

Soil Health : this compound compounds help improve soil structure and fertility. They play a crucial role in the nitrogen cycle, where they are converted into nitrates by nitrifying bacteria, making nitrogen available to plants .

Pharmaceutical Applications

Drug Formulation : this compound salts are used in various pharmaceutical formulations. For example, this compound chloride is utilized as an expectorant in cough syrups to help clear mucus from the airways .

Antimicrobial Agents : Quaternary this compound compounds (QACs) are increasingly being employed for their antimicrobial properties in dental materials and other medical applications. They have shown effectiveness in preventing oral diseases and are being explored for use in smart materials and nanoparticle formulations .

Environmental Applications

Water Treatment : this compound compounds are used as coagulants in water purification processes. They help remove impurities by facilitating the aggregation of suspended particles .

Air Quality Management : Ammonia is utilized to reduce nitrogen oxide emissions from combustion sources such as industrial boilers and power generators. This application is vital for mitigating air pollution and improving environmental health .

Industrial Applications

Catalysis : this compound compounds serve as catalysts in various chemical reactions. Recent advancements include the development of novel catalysts that enhance ammonia synthesis efficiency, crucial for both agricultural and chemical industries .

Cleaning Agents : QACs are widely used in cleaning products due to their ability to kill bacteria and viruses. Their usage has surged during the COVID-19 pandemic as effective disinfectants .

Case Study 1: this compound in Agriculture

A study conducted on the effects of this compound sulfate on crop yield showed a significant increase in wheat production when applied at optimal rates. The research highlighted that this compound sulfate not only provided nitrogen but also improved soil pH levels, enhancing nutrient availability.

Case Study 2: Antimicrobial Properties of QACs

Research published in Environmental Science & Technology examined the effectiveness of quaternary this compound compounds against various pathogens in healthcare settings. The findings indicated that these compounds significantly reduced microbial load on surfaces, suggesting their potential for widespread use in infection control strategies .

Data Tables

Application Area	Specific Compound	Functionality
Agriculture	This compound sulfate	Fertilizer for nitrogen supply
Pharmaceuticals	This compound chloride	Expectorant in cough syrups
Environmental Science	This compound hydroxide	Water treatment coagulant
Industrial Cleaning	Quaternary this compound compounds	Antimicrobial agents

Mechanism of Action

Ammonium ion exerts its effects through various mechanisms:

Acid-Base Balance: In the human body, this compound ion helps maintain acid-base balance by acting as a buffer.

Nitrogen Metabolism: In plants, this compound ion is a key nitrogen source, taken up by roots and assimilated into amino acids and other nitrogenous compounds

Comparison with Similar Compounds

Similar Compounds

Ammonia (NH₃): A gas that can be protonated to form ammonium ion.

Potassium Ion (K⁺): Chemically behaves similarly to this compound ion due to its similar size.

Uniqueness

This compound Ion vs. Ammonia: this compound ion is the protonated form of ammonia and is more stable in aqueous solutions.

This compound Ion vs. Potassium Ion: While both ions are similar in size and behavior, this compound ion is unique in its ability to participate in nitrogen metabolism and acid-base balance.

Biological Activity

Ammonium, represented chemically as $\text{NH}_4^+$, plays a crucial role in various biological processes across different organisms. Its biological activity is primarily linked to its function as a nitrogen source, its role in metabolic pathways, and its antimicrobial properties. This article explores the biological activity of this compound compounds, particularly focusing on novel this compound salts and their applications in antimicrobial and antioxidant activities.

1. This compound Transport Mechanisms

The transport of this compound across cellular membranes is facilitated by proteins from the Amt/Mep/Rh superfamily. These transporters are essential for maintaining nitrogen balance in cells and mitigating ammonia toxicity. The exchange of this compound is critical for various physiological processes, including:

• Selective Transport : this compound transporters facilitate the movement of $\text{NH}_4^+$ and ammonia ($\text{NH}_3$) across membranes.
• pH Regulation : The uptake of this compound can influence intracellular pH levels due to its weak acid properties, affecting cellular metabolism and function .

2. Antimicrobial Activity of this compound Salts

Recent studies have highlighted the antimicrobial potential of novel this compound salts. A series of twenty-three multifunctional this compound salts were synthesized and tested for their biological activity. Key findings include:

• Microbial Inhibition : The compounds exhibited significant antimicrobial activity against various pathogens, including:
  • Staphylococcus aureus
  • Escherichia coli
  • Candida albicans

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.70 μM
Escherichia coli	0.70 μM
Candida albicans	0.70 μM

• Antioxidant Properties : The most active compounds demonstrated antioxidant activity at concentrations of 0.25 and 0.50 mM without exhibiting cytotoxic effects on human cell lines (WI-38 and Chang liver) at concentrations up to 11.3 μM .

3.1 Eutrophic Estuary Studies

A study conducted in the Jiulong River Estuary revealed insights into the biological transformation of this compound and urea under eutrophic conditions:

• Oxidation Dynamics : The study utilized $^{15}N$ isotope tracer techniques to assess the uptake and oxidation rates of this compound compared to urea.
• Findings : Results indicated that ammonia oxidation predominated over urea oxidation, especially in dark conditions, highlighting the preference of microorganisms for this compound as a nitrogen source .

3.2 Quaternary this compound Salts

Quaternary this compound salts (QAS) have been extensively studied for their broad-spectrum biological activities:

• Biocidal Effects : QAS exhibit algistatic, bacteriostatic, and fungistatic properties, making them valuable in agricultural and pharmaceutical applications.
• Mechanism of Action : Their efficacy is attributed to their ability to disrupt microbial cell membranes, leading to cell lysis and death .

4. Conclusion

This compound compounds, particularly novel this compound salts, demonstrate significant biological activity with potential applications in antimicrobial therapies and antioxidant treatments. Ongoing research into their mechanisms of action and broader ecological impacts will further elucidate their roles in both health and environmental contexts.

Q & A

Basic Research Questions

Q. How can researchers accurately measure the thermodynamic properties of ammonium salts (e.g., NH₄Cl) during dissolution in aqueous solutions?

Methodological Answer: Use calorimetry to quantify enthalpy changes (ΔH) and conduct conductivity experiments to determine solubility equilibria. For precise results, ensure controlled temperature conditions (±0.1°C) and standardized reagent purity. Replicate experiments to assess reproducibility, and compare data with computational models (e.g., COSMO-RS) to validate findings .

Q. What experimental protocols are recommended for synthesizing this compound-based coordination compounds?

Methodological Answer: Employ ligand-exchange reactions under inert atmospheres (e.g., N₂ glovebox) to prevent oxidation. Characterize products using X-ray crystallography and FT-IR spectroscopy. Adjust pH (4–6) to stabilize NH₄⁺ coordination, and monitor reaction progress via UV-Vis spectroscopy for real-time analysis .

Q. How should researchers address discrepancies in reported pKa values for this compound ions in aqueous systems?

Methodological Answer: Conduct potentiometric titrations at ionic strengths matching literature conditions (e.g., 0.1 M KCl). Cross-validate with spectroscopic methods (e.g., NMR pH titrations) and account for temperature effects. Use high-purity buffers and calibrate electrodes daily to minimize instrumental drift .

Q. What are the best practices for sourcing and validating this compound-related data from public databases?

Methodological Answer: Prioritize databases with peer-reviewed entries (e.g., PubChem, HMDB) and cross-reference CAS Registry Numbers (e.g., 14798-03-9 for NH₄⁺). Verify experimental parameters (e.g., temperature, solvent) and check for updates in version-controlled repositories like EPA DSSTox .

Q. How can researchers minimize pre-analytical errors in ammonia quantification from biological samples?

Methodological Answer: Collect samples in heparin-free tubes to avoid clotting artifacts. Centrifuge immediately (4°C, 3000 rpm) to separate plasma. Use enzymatic assays (e.g., glutamate dehydrogenase) with fluorometric detection to enhance sensitivity. Include internal standards (e.g., ¹⁵N-ammonia) to correct for matrix effects .

Advanced Research Questions

Q. What interdisciplinary approaches are needed to resolve contradictions in atmospheric ammonia source attribution (natural vs. anthropogenic)?

Methodological Answer: Combine isotopic fingerprinting (δ¹⁵N-NH₃) with regional air quality models (e.g., CMAQ). Deploy high-resolution sensors in agricultural and industrial zones for real-time emission tracking. Validate findings against satellite data (e.g., AIRS) to account for long-range transport .

Q. How can computational models improve predictions of this compound nitrate (NH₄NO₃) formation in particulate matter?

Methodological Answer: Integrate quantum mechanical calculations (e.g., DFT for reaction pathways) with thermodynamic models (e.g., ISORROPIA-II). Parameterize models using field data on relative humidity and NOₓ concentrations. Validate against aerosol mass spectrometry (AMS) datasets .

Q. What strategies are effective for developing selective ammonia sensors in complex environmental matrices?

Methodological Answer: Design fluorometric probes with pH-responsive moieties (e.g., dansyl derivatives) for dual-lifetime referencing. Test selectivity against interferants (e.g., amines, urea) using spiked samples. Optimize membrane permeability in sensor prototypes via Langmuir-Blodgett techniques .

Q. How should researchers design experiments to extrapolate toxicological data from this compound surrogates (e.g., NH₄Cl) to understudied compounds?

Methodological Answer: Use read-across methodologies with QSAR models to predict toxicity endpoints. Validate in vitro assays (e.g., zebrafish embryotoxicity) for high-throughput screening. Compare metabolite profiles (LC-MS/MS) to identify species-specific detoxification pathways .

Q. What statistical frameworks are optimal for reconciling conflicting datasets on this compound’s role in soil nitrogen cycling?

Methodological Answer: Apply mixed-effects models to account for spatial heterogeneity (e.g., soil pH gradients). Use Bayesian meta-analysis to weight studies by sample size and methodology rigor. Pair with stable isotope probing (¹³C-NH₄⁺) to trace microbial assimilation pathways .